Cas no 2679940-13-5 (rac-tert-butyl N-{(1R,3S)-3-ethynylcyclohexylmethyl}carbamate)

• Product Name: rac-tert-butyl N-{(1R,3S)-3-ethynylcyclohexylmethyl}carbamate
• CAS No: 2679940-13-5
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 5644505
• PubChem ID: 165917184
• Update Time: 2023-11-27

rac-tert-butyl N-{(1R,3S)-3-ethynylcyclohexylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28276450
• 2679940-13-5
• rac-tert-butyl N-{[(1R,3S)-3-ethynylcyclohexyl]methyl}carbamate
• rac-tert-butyl N-{(1R,3S)-3-ethynylcyclohexylmethyl}carbamate

• Inchi： 1S/C14H23NO2/c1-5-11-7-6-8-12(9-11)10-15-13(16)17-14(2,3)4/h1,11-12H,6-10H2,2-4H3,(H,15,16)/t11-,12+/m0/s1
• InChI Key： WFKNNJRNYYYLGL-NWDGAFQWSA-N
• SMILES： O(C(NC[C@@H]1CCC[C@H](C#C)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.172878976g/mol
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų